2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Overview
Description
2-(2,5-dimethyl-1H-pyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a useful research compound. Its molecular formula is C17H23BN2O2 and its molecular weight is 298.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- The compound, along with similar boric acid ester intermediates, is synthesized through substitution reactions and analyzed using techniques like FTIR, NMR, and mass spectrometry. These compounds' molecular structures are further validated through X-ray diffraction and conformational analyses, and density functional theory (DFT) studies (Huang et al., 2021).
Application in Polymer Chemistry
- It is used in the synthesis of deeply colored polymers containing pyrrolo[3,2-b]pyrrole units, and the resulting polymers display significant solubility in common organic solvents like chloroform and dichloromethane (Welterlich et al., 2012).
- The compound is also involved in the synthesis of luminescent conjugated polymers with various units like carbazole and fluorene, exhibiting unique optical properties (Zhu et al., 2007).
Electropolymerization and Conductivity
- Derivatized bis(pyrrol-2-yl) arylenes, including related compounds, have been synthesized and studied for their low oxidation potentials, making them suitable for electropolymerization and potentially leading to conducting polymers (Sotzing et al., 1996).
Application in Coordination Chemistry
- The compound is utilized in creating two-dimensional coordination polymers, particularly with Cobalt(II), demonstrating the potential for constructing materials with specific lattice structures and void spaces (Al-Fayaad et al., 2020).
Use in Pharmaceutical Research
- A derivative of the compound was found to enhance monoclonal antibody production in Chinese hamster ovary cell cultures, suggesting potential use in biopharmaceutical manufacturing (Aki et al., 2021).
Properties
IUPAC Name |
2-(2,5-dimethylpyrrol-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23BN2O2/c1-12-7-8-13(2)20(12)15-10-9-14(11-19-15)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWYAQNLLLBRAHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)N3C(=CC=C3C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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